5-bromo-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C11H8BrN5O3/c12-7-2-1-6(20-7)10(18)14-5-8-15-16-9-11(19)13-3-4-17(8)9/h1-4H,5H2,(H,13,19)(H,14,18)
• InChI Key: IGZIOMATZALERC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(=O)N1)CNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C11H8BrN5O3
• Molecular Weight: 338.12 g/mol
• CAS No.: 2034596-47-7

Description

5-bromo-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C11H8BrN5O3 and its molecular weight is 338.121. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activities

• Antiviral Activity : Compounds similar to the requested chemical structure, such as pyrazole and pyrazolopyrimidine derivatives, have been synthesized and tested for their antiviral activities. For instance, heterocyclic compounds based on furanone derivatives demonstrated promising antiviral activity against the H5N1 avian influenza virus. These compounds showed significant effects in plaque reduction assays on Madin-Darby canine kidney cells (Flefel et al., 2012).

Antimicrobial and Antitumor Activities

• Antimicrobial Activity : New pyrazole, fused pyrazolopyrimidine, and pyrazolotriazolopyrimidine derivatives have been synthesized, showcasing antimicrobial properties. These findings indicate the potential utility of such compounds in developing new antimicrobial agents (Abunada et al., 2008).
• Antitumor Activity : Analogues of imidazotetrazinones, including those with similar structural frameworks to the query compound, have exhibited antitumor activities. For example, 8-carbamoyl-3-methylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one has shown efficacy against various murine tumors, indicating the therapeutic potential of these compounds in cancer treatment (Stevens et al., 1987).

Chemical Synthesis and Characterization

• Synthetic Approaches : Research into the synthesis of heterocyclic compounds with functionalities akin to the compound of interest often involves innovative synthetic strategies. For instance, the development of brominated trihalomethylenones as precursors for pyrazole derivatives underlines the diverse synthetic routes available for creating complex molecules with potential biological activities (Martins et al., 2013).